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Compound of Interest

Compound Name:
(R)-2-Amino-2-cyclopentylacetic

acid

Cat. No.: B555626 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling (R)-2-Amino-2-
cyclopentylacetic acid. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and the integrity of your research.

(R)-2-Amino-2-cyclopentylacetic acid is a compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed, and can cause skin and eye

irritation, as well as respiratory irritation.[1] The following procedures outline the necessary

personal protective equipment (PPE), operational plans, and disposal methods to minimize

risk.

Essential Safety and Handling Data
While specific occupational exposure limits for (R)-2-Amino-2-cyclopentylacetic acid are not

readily available, the following table summarizes its known hazards and recommended safety

measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b555626?utm_src=pdf-interest
https://www.benchchem.com/product/b555626?utm_src=pdf-body
https://www.benchchem.com/product/b555626?utm_src=pdf-body
https://www.benchchem.com/product/b555626?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-cyclopentylacetic-acid
https://www.benchchem.com/product/b555626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Signal Word Warning

Appearance
White to off-yellow powder or

crystals

Storage

Keep in a dark place, inert

atmosphere, at room

temperature.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling (R)-2-Amino-2-cyclopentylacetic acid.

Protection Type
Specific
Recommendations

Standard/Source

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN

166

Skin Protection
Wear impervious gloves (e.g.,

Nitrile rubber) and a lab coat.
General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.

General Laboratory Practice

Hand Protection

Chemical-resistant gloves are

required. Inspect gloves prior

to use and use proper removal

technique.

[2]
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Operational Plan for Safe Handling
A systematic approach to handling (R)-2-Amino-2-cyclopentylacetic acid is crucial from

receipt to disposal. The following workflow outlines the necessary steps to maintain a safe

laboratory environment.
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Safe Handling Workflow for (R)-2-Amino-2-cyclopentylacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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